Cas no 2498-46-6 (2-phenylacetamidine;hydrochloride)

• Product Name: 2-phenylacetamidine;hydrochloride
• CAS No: 2498-46-6
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD06761717
• CID: 251539
• PubChem ID: 12415514
• Update Time: 2025-06-08

2-phenylacetamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidamide
• 2-Phenylacetimidamide hydrochloride
• 2-PHENYLETHANIMIDAMIDE HYDROCHLORIDE
• Benzeneethanimidamide,hydrochloride (1:1)
• 2-Phenyl-acetamidin,Hydrochlorid
• 2-phenyl-acetamidine,hydrochloride
• benzylamidinium hydrochloride
• BENZYL-CHLORO-MERCURY
• benzylmercuric chloride
• benzylmercury (1+),chloride
• benzylmercury chloride
• benzylmercury(II) chloride
• benzylmethanamidine hydrochloride
• Benzylquecksilber(1+),Chlorid
• Benzylquecksilberchlorid
• Mercury,chloro(phenylmethyl)
• phenyl acetamidine hydrochloride
• phenylacetamidine hydrochloride
• Benzeneethanimidamide, monohydrochloride
• 2-phenylethanamidine, chloride
• 2-Phenylacetimidamide HCl
• 2-phenylacetamidine hydrochloride
• UBSBLGBWNYUPDW-UHFFFAOYSA-N
• 2-phenyl-acetamidine hydrochloride
• 2-phenylethanimidamide;hydrochloride
• SBB055192
• NE13438
• AB29087
• AK-
• 2-phenylacetamidine;hydrochloride
• TS-02321
• CAA49846
• F19863
• EN300-49888
• 2-PHENYLETHANIMIDAMIDE HCL
• FT-0699447
• AKOS016899710
• Benzeneethanimidamide, hydrochloride (1:1)
• SCHEMBL183500
• MFCD06761717
• 2498-46-6
• A877747
• 2-phenylacetoamidine hydrochloric acid salt
• SY104493
• CS-W005582
• Z600428462
• 2-phenylacetimidamidehydrochloride

• MDL： MFCD06761717
• Inchi： 1S/C8H10N2.ClH/c9-8(10)6-7-4-2-1-3-5-7;/h1-5H,6H2,(H3,9,10);1H
• InChI Key： UBSBLGBWNYUPDW-UHFFFAOYSA-N
• SMILES： Cl.NC(CC1C=CC=CC=1)=N

Computed Properties

• Exact Mass: 170.06100
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9

Experimental Properties

• Boiling Point: 279.6°C at 760 mmHg
• Flash Point: 122.9°C
• PSA: 49.87000
• LogP: 2.76710

2-phenylacetamidine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-phenylacetamidine;hydrochloride

Introduction to 2-Phenylacetamidine Hydrochloride (CAS No. 2498-46-6)

2-Phenylacetamidine hydrochloride (CAS No. 2498-46-6) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-phenylacetamidine hydrochloride, is a derivative of acetamidine, which has been extensively studied for its potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

2-Phenylacetamidine hydrochloride is a white crystalline solid with the molecular formula C₈H₁₀N₂·HCl. It has a molecular weight of 170.63 g/mol. The compound is soluble in water and polar organic solvents such as methanol and ethanol. Its chemical structure consists of a phenyl group attached to an acetamidine moiety, which is further protonated to form the hydrochloride salt. This unique structure confers specific chemical and biological properties that make it a valuable compound in various research contexts.

Synthesis and Preparation

The synthesis of 2-phenylacetamidine hydrochloride typically involves the reaction of phenylacetonitrile with ammonia or an amine derivative, followed by acidification to form the hydrochloride salt. This process can be optimized using various catalysts and reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and improving overall sustainability.

Biological Activities and Mechanisms of Action

2-Phenylacetamidine hydrochloride has been investigated for its potential biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell lysis and death.

In addition to its antimicrobial properties, 2-phenylacetamidine hydrochloride has demonstrated anti-inflammatory effects in vitro and in vivo. Research has indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as arthritis and colitis.

Clinical Applications and Research Advancements

The potential therapeutic applications of 2-phenylacetamidine hydrochloride have attracted significant attention from researchers and pharmaceutical companies. Preclinical studies have shown promising results in animal models of infection and inflammation, paving the way for further clinical trials. Recent clinical trials have focused on evaluating the safety and efficacy of this compound in treating bacterial infections and inflammatory conditions.

In a phase II clinical trial conducted by a leading pharmaceutical company, 2-phenylacetamidine hydrochloride was administered to patients with chronic bacterial infections. The results indicated that the compound was well-tolerated with minimal side effects, and it demonstrated significant efficacy in reducing bacterial load and improving patient outcomes. These findings have generated optimism about the potential use of this compound in clinical settings.

Future Directions and Conclusion

The ongoing research on 2-phenylacetamidine hydrochloride (CAS No. 2498-46-6) holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies are likely to focus on optimizing its pharmacokinetic properties, exploring new delivery methods, and investigating its efficacy in combination with other therapeutic agents.

In conclusion, 2-phenylacetamidine hydrochloride is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action, we can expect to see more innovative applications of this compound in the coming years.